An In-Depth Technical Guide to the Synthesis of 4-Amino-1,2,5-oxadiazole-3-carbonitrile
An In-Depth Technical Guide to the Synthesis of 4-Amino-1,2,5-oxadiazole-3-carbonitrile
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the primary synthesis pathways for 4-Amino-1,2,5-oxadiazole-3-carbonitrile, a versatile heterocyclic compound with significant applications in the pharmaceutical, agrochemical, and materials science sectors.[1] Also known as 4-aminofurazan-3-carbonitrile, this molecule's utility stems from its dual amino and nitrile functional groups on a stable oxadiazole core, making it a valuable intermediate for the synthesis of more complex molecules.[1] This document details two principal synthesis routes, presenting experimental protocols, quantitative data, and visual diagrams to facilitate a thorough understanding of the chemical processes involved. The information is curated for researchers and professionals engaged in organic synthesis and drug development.
Introduction
4-Amino-1,2,5-oxadiazole-3-carbonitrile (CAS 156463-85-3) is a white solid compound that serves as a critical building block in medicinal chemistry and materials science.[1] Its heterocyclic framework is a common motif in many biologically active compounds.[1] The presence of both an amino and a nitrile group allows for extensive functionalization, enabling the creation of diverse chemical libraries for screening against various disease targets.[1] Given the importance of this compound, the development of efficient and safe synthesis methods is of paramount importance. This guide outlines two prominent synthesis pathways, starting from readily available precursors.
Synthesis Pathway 1: From Malononitrile via Carboxylic Acid Intermediate
This pathway commences with malononitrile and proceeds through the formation of 4-aminofurazan-3-carboxylic acid and its corresponding amide, which is then dehydrated to yield the target carbonitrile. A safer, one-pot synthesis for the key intermediate, 4-aminofurazan-3-carboxylic acid, has been developed to avoid hazardous exothermic reactions associated with previous methods.
Overall Synthesis Pathway
Diagram 1: Overview of the synthesis pathway starting from malononitrile or methyl cyanoacetate.
Experimental Protocols
Step 1: Synthesis of 4-Aminofurazan-3-carboxylic Acid (Safer One-Pot Method)
This procedure is adapted from a safer and more efficient method for the synthesis of this key precursor.
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Materials:
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Methyl cyanoacetate
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Sodium nitrite (NaNO₂)
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Acetic acid (AcOH)
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Water
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Procedure:
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In a suitable reaction vessel, suspend methyl cyanoacetate in water.
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Add sodium nitrite to the suspension.
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Cool the reaction mixture to 0°C in an ice-water bath.
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Add acetic acid dropwise to the mixture, ensuring the temperature does not exceed 15°C.
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After the addition is complete, allow the reaction to stir and gradually warm to room temperature.
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The formation of the furazan ring occurs in situ.
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The resulting 4-aminofurazan-3-carboxylic acid can be isolated through filtration and purified by recrystallization.
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Step 2: Synthesis of 4-Aminofurazan-3-carboxamide
This step involves the conversion of the carboxylic acid to the corresponding primary amide.
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Materials:
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4-Aminofurazan-3-carboxylic acid
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Thionyl chloride (SOCl₂) or a similar activating agent
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Ammonia (aqueous or gaseous)
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Procedure:
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Convert the 4-aminofurazan-3-carboxylic acid to its acid chloride by reacting it with an excess of thionyl chloride. This reaction is typically performed in an inert solvent under reflux.
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After the reaction is complete, remove the excess thionyl chloride under reduced pressure.
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The crude acid chloride is then carefully reacted with an excess of aqueous or gaseous ammonia to form 4-aminofurazan-3-carboxamide.
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The product can be isolated by filtration and purified by recrystallization.
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Step 3: Dehydration of 4-Aminofurazan-3-carboxamide to 4-Amino-1,2,5-oxadiazole-3-carbonitrile
The final step is the dehydration of the primary amide to the nitrile.
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Materials:
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4-Aminofurazan-3-carboxamide
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Dehydrating agent such as phosphorus oxychloride (POCl₃), phosphorus pentoxide (P₂O₅), or trifluoroacetic anhydride ((CF₃CO)₂O) in the presence of a base like pyridine.
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Procedure (General):
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Suspend 4-aminofurazan-3-carboxamide in a suitable inert solvent.
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Add the dehydrating agent to the suspension. The choice of reagent and reaction conditions (temperature, time) will depend on the specific dehydrating agent used. For example, when using trifluoroacetic anhydride and pyridine, the reaction is often carried out at reduced temperatures.
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Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC).
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Upon completion, the reaction is quenched, and the product is extracted with an organic solvent.
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The organic layer is washed, dried, and the solvent is evaporated to yield the crude 4-Amino-1,2,5-oxadiazole-3-carbonitrile.
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Further purification can be achieved by column chromatography or recrystallization.
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Quantitative Data
| Step | Reactants | Products | Reagents/Conditions | Yield | Reference(s) |
| 1. Carboxylic Acid Synthesis (One-Pot) | Methyl cyanoacetate, NaNO₂, Acetic Acid | 4-Aminofurazan-3-carboxylic Acid | Water, 0°C to RT | High | |
| 2. Amide Formation | 4-Aminofurazan-3-carboxylic Acid | 4-Aminofurazan-3-carboxamide | 1. SOCl₂ (or other activating agent) 2. NH₃ | - | General |
| 3. Dehydration to Nitrile | 4-Aminofurazan-3-carboxamide | 4-Amino-1,2,5-oxadiazole-3-carbonitrile | POCl₃ or (CF₃CO)₂O/Pyridine | 71% | [2] |
Synthesis Pathway 2: "Green" Route via Formamide Intermediate
An alternative, more environmentally friendly synthesis route has been developed that avoids the use of heavy metal reagents. This pathway proceeds through the dehydration of 4-aminofurazan-3-formamide.[2]
Overall Synthesis Pathway
Diagram 2: "Green" synthesis pathway starting from N,N-dimethylformamide.
Experimental Protocols
Step 1: Synthesis of 4-Aminofurazan-3-formamide
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Materials:
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N,N-dimethylformamide (DMF)
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A chlorinating reagent
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An organic base
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Procedure (Conceptual):
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The synthesis involves the reaction of N,N-dimethylformamide with a chlorinating agent and an organic base to form an intermediate that leads to 4-aminofurazan-3-formamide.[2] Detailed experimental conditions are not widely published and may be proprietary.
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Step 2: Dehydration of 4-Aminofurazan-3-formamide
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Materials:
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4-Aminofurazan-3-formamide
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A suitable dehydrating agent
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Procedure (Conceptual):
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The 4-aminofurazan-3-formamide is subjected to a dehydration reaction to yield 4-Amino-1,2,5-oxadiazole-3-carbonitrile.[2] The specific dehydrating agent and reaction conditions would be optimized for this particular substrate.
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Quantitative Data
Characterization Data
The final product, 4-Amino-1,2,5-oxadiazole-3-carbonitrile, can be characterized using various spectroscopic methods.
| Property | Value |
| Molecular Formula | C₃H₂N₄O |
| Molecular Weight | 110.07 g/mol |
| Appearance | White solid |
| CAS Number | 156463-85-3 |
Spectroscopic data (¹H NMR, ¹³C NMR, IR) should be acquired to confirm the structure and purity of the synthesized compound.
Conclusion
This technical guide has detailed two primary synthetic pathways for 4-Amino-1,2,5-oxadiazole-3-carbonitrile. The first pathway, proceeding through a carboxylic acid and amide intermediate, is well-established, with a safer one-pot synthesis developed for the key carboxylic acid precursor. The second, "green" pathway offers a more environmentally friendly alternative, although detailed experimental protocols are less accessible. The choice of synthesis route will depend on factors such as scale, available reagents, and environmental considerations. The information provided herein is intended to serve as a valuable resource for researchers and professionals in the field of organic synthesis and drug development, facilitating the efficient and safe production of this important heterocyclic compound.
